Cas no 38451-63-7 (Asatone)

• Product Name: Asatone
• CAS No: 38451-63-7
• MF: C₂₄H₃₂O₈
• MW: 448.5061
• CID: 923502
• PubChem ID: 431129
• Update Time: 2024-12-09

Asatone Chemical and Physical Properties

Names and Identifiers

• ASATONE
• 4,4a-dihydro-1,5,5,6,9,9-hexamethoxy-3,8a-bis(2-propenyl)-1,4-ethanonaphthalene-6,10(4H)-dione
• NSC289486
• DTXSID40959341
• 38451-63-7
• FT-0777655
• 1,5,5,7,9,9-Hexamethoxy-3,8a-di(prop-2-en-1-yl)-1,4a,5,8a-tetrahydro-1,4-ethanonaphthalene-6,10(4H)-dione
• CHEMBL1987601
• 3,3,5,8,10,10-hexamethoxy-7,11-bis(prop-2-enyl)tricyclo[6.2.2.02,7]dodeca-5,11-diene-4,9-dione
• NSC-289486
• XA172998
• Asatone A
• Asatone

• Inchi： 1S/C24H32O8/c1-9-11-15-13-22(28-4)20(26)23(29-5,30-6)17(15)18-21(22,12-10-2)14-16(27-3)19(25)24(18,31-7)32-8/h9-10,13-14,17-18H,1-2,11-12H2,3-8H3
• InChI Key： XBKKBTPYPCCCKA-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C12C([H])=C(C([H])([H])C([H])=C([H])[H])C([H])(C(C1=O)(OC([H])([H])[H])OC([H])([H])[H])C1([H])C(C(C(=C([H])C12C([H])([H])C([H])=C([H])[H])OC([H])([H])[H])=O)(OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 448.21000
• Monoisotopic Mass: 448.20971797 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 878
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.5
• Molecular Weight: 448.5
• XLogP3: 1.9

Experimental Properties

• Color/Form: Cryst.
• Density: 1.2±0.1 g/cm3
• Boiling Point: 536.1±50.0 °C at 760 mmHg
• Flash Point: 228.9±30.2 °C
• Refractive Index: 1.533
• PSA: 89.52000
• LogP: 2.35650
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Asatone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals